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Compound of Interest |

Compound Name: 5-Ethynyl-1H-indole
CAS No.: 889108-48-9

Cat. No.: B2761270

\ J

Part 1: Executive Hazard Assessment

Before initiating any disposal workflow, the chemical nature of 5-Ethynyl-1H-indole must be
understood to prevent reactive incidents in the waste stream.[1]

Chemical Profile[1][2][3][4][5]

e Molecular Formula: C1oH7N[1]
o Functional Groups: Indole core (nitrogen heterocycle) + Terminal Alkyne (ethynyl group).[1]

e Physical State: Solid (typically off-white to brown powder).[1]

Critical Reactivity Hazards

The presence of the terminal alkyne (-C=C-H) at the 5-position introduces a specific disposal
hazard often overlooked in standard organic waste protocols:

» Formation of Metal Acetylides: Terminal alkynes can react with coinage metals (Copper,
Silver, Mercury) to form shock-sensitive, explosive metal acetylides.[1]

o Operational Directive:NEVER use metal spatulas, metal cans, or foil-lined caps for storage
or waste accumulation of this substance.[1]

» Polymerization Risk: Under high heat or in the presence of radical initiators, the ethynyl
group may undergo exothermic polymerization.
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GHS Safety Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) 4
[2]
S H315: Causes skin irritation.[2]
Skin Irritation 2
[3]
L H319: Causes serious eye
Eye Irritation 2A S
irritation.[4][5]
H335: May cause respiratory
STOT - SE 3 o
irritation.[1][2]
. - H400: Very toxic to aquatic life.
Aquatic Toxicity Acute 1

[2]

Part 2: Pre-Disposal Stabilization & Packaging

Objective: Render the waste stable for transport to the incineration facility.

Segregation Protocol

e Incompatible Streams: Do not mix with strong oxidizing agents (e.g., peroxides, nitric acid) or
strong bases.

o Metal Exclusion: Ensure the waste container is strictly glass or high-density polyethylene
(HDPE).

Solubilization (For Solid Waste)

While solid waste can often be packed directly, dissolving high-purity 5-Ethynyl-1H-indole is
recommended to prevent dust formation and ensure complete combustion during incineration.

[1]
e Recommended Solvent: Acetone or Ethanol.

» Concentration Limit: < 10% w/v to avoid precipitation during storage.
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Part 3: Disposal Workflows

Select the workflow matching your waste state.

Workflow A: Pure Solid Substance (Expired/Surplus)

Context: You have a vial of solid powder.[1]

Dissolution: Dissolve the solid in a combustible solvent (Acetone, Methanol, or Ethanol).[1]

o Rationale: Incinerators operate more efficiently with liquid injection; this also eliminates the
risk of dust inhalation during handling.

e Labeling: Tag as "Flammable Organic Waste" with the constituent listed as "5-Ethynyl-1H-
indole solution.”

» Container: Transfer to a screw-cap glass bottle or HDPE jerrycan.

Final Disposal:High-Temperature Incineration (via licensed waste contractor).[1]

Workflow B: Reaction Mixtures (Organic Solvents)

Context: The compound is dissolved in reaction solvents (e.g., DMF, DMSO, DCM).[1]

e Quenching: If the reaction mixture contains active reagents (e.g., Lithium aluminum hydride,
Sodium hydride), quench carefully before disposal.[1]

e pH Check: Verify pH is between 5 and 9. Neutralize if necessary.
e Halogen Segregation:
o If solvent is DCM/Chloroform: Dispose in "Halogenated Organic Waste".
o If solvent is DMF/DMSO/Acetone: Dispose in "Non-Halogenated Organic Waste".

» Final Disposal: Fuel blending/Incineration.

Workflow C: Aqueous Waste (Trace Contamination)
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Context: Aqueous washes or HPLC effluence.[1]

o Extraction (Optional but Recommended): If concentration is high (>100 ppm), extract with
Ethyl Acetate to move the toxic compound to the organic stream.[1]

o Accumulation: Collect aqueous waste in "Hazardous Aqueous Waste" containers.

o Warning: Do NOT pour down the sink.[6] The H400 classification (Aquatic Toxicity) makes
sewer disposal illegal and environmentally negligent.[1]

Part 4: Visualized Decision Matrix

The following logic flow ensures the correct waste stream selection based on the chemical

State.
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Waste Generation:
5-Ethynyl-1H-indole

Determine Physical State

\

Solid / Powder Liquid / Solution
Dissolve in Acetone/Ethanol
(Prevent Dust) A/CheCk Solvent Type
Non-Halogenated Halogenated Solvent
(DMF, DMSO, Alcohols) (DCM, Chloroform)

CRITICAL CHECK:;
Is container Metal?

After Transfer

Pack in HDPE or Glass

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating and packaging 5-Ethynyl-1H-indole waste
streams.

Part 5: Regulatory Compliance (US/EU)[1]
RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA):
 Listing: 5-Ethynyl-1H-indole is not explicitly P-listed or U-listed.[1]
» Characteristic Waste: It must be evaluated for characteristics.
o Ignitability (DO01): Likely applicable if dissolved in flammable solvents.[1]

o Reactivity (D003): Potentially applicable if concentrated and capable of detonation (alkyne
instability), though rare in dilute waste.[1]

 Recommendation: Manage as Non-Listed Hazardous Organic Waste.

Spill Response (Emergency)

In the event of a spill during disposal:

Evacuate: Remove ignition sources.

PPE: Wear nitrile gloves, safety goggles, and a P95/N95 respirator (dust).

Absorb: Use an inert absorbent (Vermiculite or Sand).[1] Do not use clay-based absorbents if
they contain metal impurities.

Clean: Wipe surface with acetone, then soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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